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Introduction
Lisinopril, an angiotensin-converting enzyme (ACE) inhibitor, is widely used in the treatment of

hypertension and heart failure.[1][2][3] Accurate and sensitive quantification of lisinopril in

various matrices is crucial for pharmacokinetic studies, bioequivalence assessment, and quality

control. Electrospray ionization mass spectrometry (ESI-MS), particularly when coupled with

liquid chromatography (LC-MS/MS), offers a robust and highly specific method for the analysis

of lisinopril.[4][5][6][7][8] This document provides detailed application notes and protocols for

the ESI-MS analysis of lisinopril dihydrate.

Data Presentation
The following tables summarize the quantitative data from various published LC-ESI-MS/MS

methods for the determination of lisinopril.

Table 1: Mass Spectrometric Parameters for Lisinopril Analysis
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Parameter Value Source

Ionization Mode
Positive Electrospray

Ionization (ESI+)
[1][4][5]

Precursor Ion (m/z) 406.3 [1]

Product Ions (m/z) 246.3, 114.1 [1][9]

Capillary Voltage 3.0 - 3.3 kV [1][10]

Cone Voltage 30 - 40 V [1][10]

Collision Energy 23 - 27.21 eV [1][10]

Source Temperature 120°C [1][10]

Desolvation Temperature 350 - 400°C [1][10]

Nebulizing Gas Flow 50 L/h [1]

Desolvation Gas Flow 600 - 700 L/h [1][10]

Table 2: Chromatographic Conditions for Lisinopril Separation

Parameter Description Source

Column
Atlantis dC18 (2.1 x 100 mm, 3

µm) or equivalent C8/C18
[1][5]

Mobile Phase

Acetonitrile and 5 mM

ammonium formate (pH 4.0)

(70:30, v/v) or Methanol-water

with 0.2% formic acid (55:45,

v/v)

[1][6]

Flow Rate 0.30 mL/min [1]

Injection Volume 2 - 15 µL [10][11]

Run Time 2.5 - 6.5 min [5][6]

Table 3: Method Validation Parameters for Lisinopril Quantification in Human Plasma
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Parameter Value Source

Linearity Range 1.0 - 320 ng/mL [1][4][6]

Lower Limit of Quantification

(LLOQ)
0.5 - 2.5 ng/mL [1][4]

Intra-day Precision (%RSD) < 8.8% [4]

Inter-day Precision (%RSD) < 11% [4][6]

Accuracy (%RE) Within ±6.8% [6]

Mean Extraction Recovery 80 - 98% [1][4]

Experimental Protocols
This section provides a detailed methodology for the analysis of lisinopril in human plasma

using LC-ESI-MS/MS. This protocol is a synthesis of commonly employed techniques from the

cited literature.

1. Materials and Reagents

Lisinopril dihydrate reference standard

Internal Standard (IS), e.g., Enalaprilat or Ramipril[1][4]

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Ultrapure water

Human plasma (blank)

2. Standard and Sample Preparation
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Stock Solutions: Prepare stock solutions of lisinopril and the internal standard (e.g.,

enalaprilat) in methanol at a concentration of 100.0 µg/mL.[4] Store these solutions at 4°C.

Working Standard Solutions: Prepare working standard solutions by diluting the stock

solution with a suitable solvent (e.g., methanol or mobile phase).

Calibration Standards and Quality Control (QC) Samples: Spike blank human plasma with

the working standard solutions to create calibration standards at concentrations ranging from

1.0 to 200 ng/mL and QC samples at low, medium, and high concentrations.[1]

Sample Preparation (Protein Precipitation):

To 0.1 mL of plasma sample, add a fixed amount of internal standard solution.

Add 0.2 mL of methanol to precipitate the plasma proteins.[6]

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.

3. LC-MS/MS Analysis

Liquid Chromatography:

Use a C18 reversed-phase column (e.g., 2.1 x 50 mm, 3 µm).[6]

Set the mobile phase to a mixture of methanol and water (containing 0.2% formic acid) at

a ratio of 55:45 (v/v).[6]

Maintain a flow rate of 0.3 mL/min.[1]

Set the column temperature to 40°C.

Mass Spectrometry:

Operate the mass spectrometer in the positive electrospray ionization mode.[1]
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Use Multiple Reaction Monitoring (MRM) for quantification.

Monitor the transition of m/z 406.3 → 246.3 for lisinopril.[1]

Monitor the appropriate transition for the chosen internal standard (e.g., m/z 349 for

enalaprilat).[4]

Optimize the capillary voltage (~3.3 kV), cone voltage (~30 V), source temperature

(~120°C), and desolvation temperature (~350°C) for maximum signal intensity.[1]

Mandatory Visualization
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Sample Preparation

LC-MS/MS Analysis

Plasma Sample (0.1 mL)

Add Internal Standard

Protein Precipitation
(Methanol, 0.2 mL)

Vortex (1 min)

Centrifuge (10,000 rpm, 10 min)

Collect Supernatant

LC Separation
(C18 Column)

Inject

Electrospray Ionization (ESI+)

Tandem Mass Spectrometry
(MRM Mode)

Data Acquisition & Processing
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Caption: Experimental workflow for lisinopril analysis.
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Proposed Fragmentation Pathway of Lisinopril

Lisinopril [M+H]+
m/z 406.3

Fragment
m/z 263

 - Pyrrolidine-2-carboxylic acid
 - CO

Fragment
m/z 114.1 - C15H21N2O3

Fragment
m/z 246.3

 - NH3

Click to download full resolution via product page

Caption: Fragmentation pathway of protonated lisinopril.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17221934/
https://pubmed.ncbi.nlm.nih.gov/17221934/
https://pubmed.ncbi.nlm.nih.gov/16345121/
https://pubmed.ncbi.nlm.nih.gov/16345121/
https://www.researchgate.net/figure/Product-ion-mass-spectra-of-A-lisinopril-m-z-40431141-B-lisinopril-d5-IS-m-z_fig1_310834868
https://aprh.journals.ekb.eg/article_4041_cb3747b7cdf1c6b2ac778df683383b4e.pdf
https://www.researchgate.net/publication/230997003_A_new_LCMSMS_method_for_determination_of_lisinopril_in_human_plasma
https://www.benchchem.com/product/b001146#electrospray-ionization-mass-spectrometry-of-lisinopril-dihydrate
https://www.benchchem.com/product/b001146#electrospray-ionization-mass-spectrometry-of-lisinopril-dihydrate
https://www.benchchem.com/product/b001146#electrospray-ionization-mass-spectrometry-of-lisinopril-dihydrate
https://www.benchchem.com/product/b001146#electrospray-ionization-mass-spectrometry-of-lisinopril-dihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b001146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

